Cas no 1027343-52-7 ((1R,2R,3R,5R)-2-Amino-6,6-dimethylbicyclo[3.1.1]heptan-3-carboxylic acid hydrochloride)

• Product Name: (1R,2R,3R,5R)-2-Amino-6,6-dimethylbicyclo[3.1.1]heptan-3-carboxylic acid hydrochloride
• CAS No: 1027343-52-7
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• MDL: MFCD09881421
• CID: 3165528
• PubChem ID: 43865932
• Update Time: 2025-06-12

(1R,2R,3R,5R)-2-Amino-6,6-dimethylbicyclo[3.1.1]heptan-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R,3R,5R)-2-Amino-6,6-dimethylbicyclo[3.1.1]heptan-3-carboxylic acid hydrochloride
• 1027343-52-7
• SCHEMBL1969767
• (1R,2R,3R,5R)-2-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylic acid;hydrochloride

• MDL： MFCD09881421
• Inchi： 1S/C10H17NO2.ClH/c1-10(2)5-3-6(9(12)13)8(11)7(10)4-5;/h5-8H,3-4,11H2,1-2H3,(H,12,13);1H/t5-,6+,7-,8-;/m0./s1
• InChI Key： YGVZSIXHDXOKQI-COMQYEOFSA-N
• SMILES： Cl.OC([C@@H]1C[C@H]2C[C@@H]([C@H]1N)C2(C)C)=O

Computed Properties

• Exact Mass: 219.102607g/mol
• Monoisotopic Mass: 219.102607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 219.71g/mol
• Topological Polar Surface Area: 63.3Ų

Additional information on (1R,2R,3R,5R)-2-Amino-6,6-dimethylbicyclo[3.1.1]heptan-3-carboxylic acid hydrochloride

Comprehensive Overview of (1R,2R,3R,5R)-2-Amino-6,6-dimethylbicyclo[3.1.1]heptan-3-carboxylic acid hydrochloride (CAS No. 1027343-52-7)

The compound (1R,2R,3R,5R)-2-Amino-6,6-dimethylbicyclo[3.1.1]heptan-3-carboxylic acid hydrochloride, with the CAS number 1027343-52-7, is a highly specialized bicyclic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a bicyclo[3.1.1]heptane core and carboxylic acid functionality, make it a valuable building block for drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological disorders and metabolic pathways, aligning with current trends in precision medicine.

One of the key reasons for the growing interest in 1027343-52-7 is its stereochemical configuration, denoted by the (1R,2R,3R,5R) prefix. This specificity ensures high enantiomeric purity, which is critical for chiral drug synthesis. In recent years, the demand for enantiopure compounds has surged, driven by regulatory requirements and the need for safer, more effective therapeutics. This compound’s rigid bicyclic scaffold also offers advantages in molecular docking studies, as it can enhance binding affinity to biological targets like G-protein-coupled receptors (GPCRs).

From a synthetic chemistry perspective, (1R,2R,3R,5R)-2-Amino-6,6-dimethylbicyclo[3.1.1]heptan-3-carboxylic acid hydrochloride is often explored for its role in peptide mimetics and prodrug design. Its hydrochloride salt form improves solubility, a property highly sought after in formulation development. Given the rise of biologics and peptide-based therapies, this compound’s utility in creating stable, bioavailable analogs cannot be overstated. Searches for terms like "bicyclic amino acid applications" and "GPCR-targeting scaffolds" reflect the broader scientific community’s focus on these areas.

Another hot topic linked to this compound is its potential in neuroprotective agents. With neurodegenerative diseases like Alzheimer’s and Parkinson’s on the rise, researchers are actively investigating novel small-molecule modulators. The 2-amino group and carboxylic acid moiety in 1027343-52-7 provide functional handles for derivatization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with frequent search queries such as "amino acid derivatives in CNS drug discovery" and "bicyclic compounds for neurodegeneration."

In addition to its pharmaceutical applications, CAS 1027343-52-7 is also relevant in chemical biology for studying enzyme mechanisms and protein-ligand interactions. Its rigid structure minimizes conformational flexibility, making it an ideal probe for X-ray crystallography and NMR studies. As the field of structural biology advances, compounds like this are increasingly valuable for elucidating 3D protein structures and designing allosteric inhibitors.

To summarize, (1R,2R,3R,5R)-2-Amino-6,6-dimethylbicyclo[3.1.1]heptan-3-carboxylic acid hydrochloride (1027343-52-7) is a multifaceted compound with broad applicability in drug development, chemical biology, and material science. Its stereochemistry, solubility, and functional versatility position it as a critical tool for addressing modern challenges in healthcare and biotechnology. For researchers exploring chiral synthesis or targeted therapy design, this compound offers a promising avenue for innovation.